Cas no 677302-46-4 (1H-Pyrrolo[3,2-b]pyridine, 1-(phenylsulfonyl)-, 4-oxide)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine, 1-(phenylsulfonyl)-, 4-oxide
• CAS No: 677302-46-4
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 1721311
• Update Time: 2024-11-27

1H-Pyrrolo[3,2-b]pyridine, 1-(phenylsulfonyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine, 1-(phenylsulfonyl)-, 4-oxide

• Inchi： 1S/C13H10N2O3S/c16-14-9-4-7-13-12(14)8-10-15(13)19(17,18)11-5-2-1-3-6-11/h1-10H
• InChI Key： NGVARUPFVNPDPX-UHFFFAOYSA-N
• SMILES： C12C=CN(S(C3=CC=CC=C3)(=O)=O)C=1C=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 274.0413

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 519.4±60.0 °C(Predicted)
• PSA: 66.01
• pka: 0.22±0.30(Predicted)